Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate, also known as CTMP, is a synthetic compound that belongs to the piperidine class of chemicals. It was first synthesized in 2003 and has since gained attention in the field of scientific research due to its potential therapeutic applications. CTMP is a potent inhibitor of protein kinases and has been shown to have anti-tumor and anti-inflammatory properties.
Mechanism of Action
Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate works by inhibiting the activity of protein kinases, which are enzymes that play a critical role in cell signaling pathways. By inhibiting these enzymes, Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate can disrupt the signaling pathways that promote cancer cell growth and proliferation, leading to cell death. Additionally, Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate has been shown to have anti-inflammatory properties by inhibiting the activity of certain cytokines that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit protein kinases, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and inhibit the migration and invasion of cancer cells. Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate has also been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate in lab experiments is its potency as a protein kinase inhibitor. This makes it a valuable tool for studying the role of protein kinases in various cellular processes. However, one limitation of Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate is its relatively short half-life, which can make it difficult to use in certain experiments. Additionally, its potency can also make it difficult to use in vivo, as it may have off-target effects on other enzymes.
Future Directions
There are several future directions for Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate research. One potential area of focus is the development of more potent and selective protein kinase inhibitors based on the structure of Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate. Additionally, Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate may have potential therapeutic applications in other diseases beyond cancer and inflammation. Further research is needed to fully understand the mechanisms of action of Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate and its potential applications in medicine.
Synthesis Methods
The synthesis of Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate involves a multi-step process that starts with the reaction of 3-chloro-2-methylphenyl isothiocyanate with ethyl piperidine-3-carboxylate. This is followed by the addition of triethylamine and the reaction is allowed to proceed for several hours. The resulting product is then purified using column chromatography to obtain pure Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate.
Scientific Research Applications
Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate has been extensively studied in the field of cancer research due to its ability to inhibit protein kinases, which play a crucial role in the growth and proliferation of cancer cells. It has been shown to be effective against a variety of cancer types, including breast, lung, and prostate cancer. Additionally, Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate has been investigated for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
Product Name |
Ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate |
---|---|
Molecular Formula |
C16H21ClN2O2S |
Molecular Weight |
340.9 g/mol |
IUPAC Name |
ethyl 1-[(3-chloro-2-methylphenyl)carbamothioyl]piperidine-3-carboxylate |
InChI |
InChI=1S/C16H21ClN2O2S/c1-3-21-15(20)12-6-5-9-19(10-12)16(22)18-14-8-4-7-13(17)11(14)2/h4,7-8,12H,3,5-6,9-10H2,1-2H3,(H,18,22) |
InChI Key |
OYRHOCSGNKHCRS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCCN(C1)C(=S)NC2=C(C(=CC=C2)Cl)C |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=S)NC2=C(C(=CC=C2)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.